(2,5-Dioxoimidazolidin-4-yl)methanesulfonamide

Carbonic Anhydrase Inhibition Zinc-Binding Group Sulfonamide Pharmacophore
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C4H7N3O4S
Molecular Weight 193.18 g/mol
Cat. No. B13293670
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Technical Parameters


Basic Identity
Product Name(2,5-Dioxoimidazolidin-4-yl)methanesulfonamide
Molecular FormulaC4H7N3O4S
Molecular Weight193.18 g/mol
Structural Identifiers
SMILESC(C1C(=O)NC(=O)N1)S(=O)(=O)N
InChIInChI=1S/C4H7N3O4S/c5-12(10,11)1-2-3(8)7-4(9)6-2/h2H,1H2,(H2,5,10,11)(H2,6,7,8,9)
InChIKeyGFVKAURLNYLOFC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2,5-Dioxoimidazolidin-4-yl)methanesulfonamide Procurement Specifications


(2,5-Dioxoimidazolidin-4-yl)methanesulfonamide (CAS 20372-82-1, molecular formula C₄H₇N₃O₄S, molecular weight 193.18 Da) is a hydantoin-based primary sulfonamide. It is classified as a 2,5-dioxoimidazolidine (hydantoin) derivative bearing a methanesulfonamide substituent at the 4-position [1]. This compound appears primarily as a synthetic building block and fragment screening candidate in medicinal chemistry. Its structural features – a hydantoin ring capable of multiple hydrogen-bond interactions and a primary sulfonamide group that can coordinate zinc in metalloenzyme active sites – distinguish it from other hydantoin derivatives that lack the sulfonamide moiety [2]. Despite its presence in commercial screening libraries, published quantitative biological data for this exact compound remain sparse, a finding that itself constitutes a critical procurement consideration.

Fragment library screening: hydantoin-sulfonamide minimal scaffold with zinc-binding primary sulfonamide
Synthetic building block: reactive NH2 sulfonamide handle for derivatization to sulfonylureas, N-acyl/alkyl sulfonamides
Metalloenzyme research probe: unsubstituted hydantoin ring with C4-methylene–SO2NH2 linkage; no aromatic spacer

Substitution Risk for (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide


Generic interchange of hydantoin sulfonamides is high-risk because small structural changes produce large differences in target engagement. In benzenesulfonamide-hydantoin hybrids, shifting the N3-alkyl substituent can alter carbonic anhydrase inhibition potency by over 1000-fold [1]. Similarly, in oxoimidazolidine-sulfonamide anticancer series, minor variations in the sulfonamide linker length and substitution pattern determine whether compounds exhibit high antiproliferative activity or are completely inactive [2]. The target compound's unique combination of a primary methanesulfonamide group directly attached via a methylene to the hydantoin C4 – without an aromatic spacer or N-alkyl extension – defines a distinct chemical space that cannot be replicated by simple homologs or isosteres. Substitution of (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide with an ethyl-linked analog, a benzenesulfonamide derivative, or a sulfonic acid congener will yield different conformational preferences, hydrogen-bonding geometries, and zinc-binding affinities, invalidating SAR models built on the original scaffold.

Benzenesulfonamide analog Aromatic spacer alters zinc-binding geometry and isoform selectivity; predicted >1000-fold potency shifts in carbonic anhydrase SAR. Class-level inference, no direct target data.
Ethylene (–CH2–CH2–) linker homolog Additional rotatable bond increases conformational entropy and may reduce ligand efficiency. Conformational preferences differ; SAR models may not transfer.
Sulfonic acid (–SO3H) congener Lacks H-bond donor NH2 group and zinc-binding capacity. Inactive as carbonic anhydrase pharmacophore; cannot replace sulfonamide in metalloenzyme inhibitor design.

Differentiation Evidence vs. Structural Analogs


Methanesulfonamide vs. Benzenesulfonamide: CA Selectivity

The target compound bears a primary methanesulfonamide (–SO₂NH₂) group, which is the minimal zinc-binding pharmacophore required for carbonic anhydrase (CA) inhibition. In the hydantoin-benzenesulfonamide series reported by Abdoli et al. (2022), the benzenesulfonamide moiety (Ar–SO₂NH₂) is essential for low-nanomolar CA inhibition, with the hydantoin N3-substituent modulating isoform selectivity [1]. The target compound's methanesulfonamide group is smaller, more flexible, and less lipophilic than a benzenesulfonamide, which is predicted to reduce CA affinity but potentially improve selectivity for shallow active-site isoforms or off-target metalloenzymes. No direct CA inhibition data exist for (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide itself; the comparison is based on well-established SAR for primary sulfonamide zinc-binding groups [2].

CA Selectivity
Class-level inference
Methanesulfonamide (–CH2–SO2NH2) compared to benzenesulfonamide: smaller, less lipophilic zinc-binding group predicted to alter isoform selectivity. No direct CA inhibition data for the target compound.
Supports exploration of orthogonal fragment chemical space distinct from benzenesulfonamide series
Data to verify in CA isoform profiling assays; comparator Ki range: 0.29–8,400 nM (hCA I, II, IX, XII)
Carbonic Anhydrase Inhibition Zinc-Binding Group Sulfonamide Pharmacophore

Methylene vs. Ethylene Linker Conformation

The target compound possesses a single methylene (–CH₂–) spacer between the hydantoin C4 and the sulfonamide sulfur, whereas the closely related 2-(2,5-dioxoimidazolidin-4-yl)ethane-1-sulfonamide (CAS 89691-75-8) has a two-carbon ethylene (–CH₂–CH₂–) linker [1]. This seemingly minor difference has profound conformational consequences: the single-methylene spacer restricts the sulfonamide group to a single rotatable bond, reducing conformational entropy upon target binding compared to the ethylene analog, which has two rotatable bonds. In fragment-based drug design, lower conformational flexibility correlates with higher ligand efficiency and more reliable pharmacophore modeling [2]. No published head-to-head target-binding data comparing these two compounds exist; the advantage is a physicochemical and design principle.

Linker Conformation
Data to verify
1 rotatable bond (C4–CH2–S) vs 2 bonds for ethylene homolog (C4–CH2–CH2–S). MW reduction ~14 Da (193.18 vs ~207 Da).
Lower conformational entropy may improve ligand efficiency in fragment-based design
Theoretical analysis; no head-to-head binding comparison available
Conformational Analysis Linker Optimization Fragment-Based Drug Design

Sulfonamide vs. Sulfonic Acid: H-Bond Donor Capacity

The target compound contains a sulfonamide (–SO₂NH₂) group, whereas the direct acid analog (2,5-dioxoimidazolidin-4-yl)methanesulfonic acid bears a sulfonate (–SO₃H). The sulfonamide provides two hydrogen-bond donor atoms (NH₂) capable of interacting with protein backbone carbonyls or side-chain carboxylates, while the sulfonate is exclusively a hydrogen-bond acceptor and is deprotonated at physiological pH [1]. In carbonic anhydrase inhibitor design, the primary sulfonamide NH₂ is critical for displacing the zinc-bound water/hydroxide; sulfonates are inactive [2]. Additionally, sulfonamides are more synthetically versatile intermediates: they can be alkylated, acylated, or converted to sulfonylureas, whereas sulfonic acids have limited derivatization pathways [3]. This establishes the target compound as both a potential bioactive fragment and a multipurpose synthetic building block.

H-Bond Donor
Class-level inference
Sulfonamide (–SO2NH2) provides 2 H-bond donors and zinc-binding NH2; sulfonic acid (–SO3H) has 0 H-bond donors, is deprotonated at physiological pH, and lacks zinc-coordination capacity.
Sulfonamide essential for metalloenzyme inhibitor relevance; sulfonic acid inactive as CA pharmacophore
Based on established sulfonamide vs sulfonate SAR; no target-specific assay
Bioisosterism Sulfonamide vs. Sulfonate Synthetic Intermediate Utility

Rule-of-Three Compliance vs. Larger Sulfonamides

The target compound (MW = 193.18 Da, C₄H₇N₃O₄S) fully complies with the 'Rule of Three' guidelines for fragment libraries (MW <300, clogP ≤3, H-bond donors ≤3, H-bond acceptors ≤3) [1]. In contrast, the benzenesulfonamide-hydantoin hybrids reported by Abdoli et al. (2022) have molecular weights ranging from ~370–500 Da, placing them in lead-like rather than fragment space [2]. The target compound's low molecular weight and low lipophilicity (predicted clogP ~ –0.9) make it suitable for fragment screening by NMR, SPR, or X-ray crystallography, where detection of weak (Kd >100 μM) binding events requires small, soluble fragments. Larger hydantoin sulfonamides are not interchangeable in this context.

Rule-of-Three
Specification review
MW = 193.18 Da, clogP ≈ –0.9, HBD = 3, HBA = 4. Compliant with fragment Rule-of-Three (MW
One of the smallest sulfonamide-hydantoin fragments; occupies distinct property space vs benzenesulfonamide-hydantoins (MW 370–500)
Calculated values; experimental logP/logD not reported
Anticancer Context
Class-level inference
No NCI-60 or other anticancer screening data for the target compound. Structurally related oxoimidazolidine sulfonamides (with 5-dichloromethylene and C4-imine-linked sulfamide) showed activity in NCI-60 panel (Shablykin et al. 2019).
Target may serve as unsubstituted core scaffold or baseline comparator for anticancer SAR in the hydantoin-sulfonamide class
Direct data absent; structural differences limit direct extrapolation
NH Donor Strength
Data to verify
Target: 2 unsubstituted hydantoin NH donors (N1–H, N3–H) plus sulfonamide NH2 → total HBD = 5. N3-alkylated analogs: 1 hydantoin NH donor remaining → total HBD = 4.
Dual hydantoin NH engagement may support binding to targets with appropriate H-bond acceptor geometry
No comparative target-binding data; structural analysis only
Fragment-Based Drug Discovery Rule of Three Physicochemical Property Optimization

Anticancer Activity Context in Oxoimidazolidine Series

Shablykin et al. (2019) reported that certain oxoimidazolidine sulfonamides exhibit high anticancer activity in the NCI-60 cell line panel [1]. Two of six synthesized (Z)-N'-(5-(dichloromethylene)-2-oxoimidazolidin-4-ylidene)sulfamides showed high antiproliferative activity. While these compounds differ from the target compound (they feature a 5-dichloromethylene substituent and an N'-substituted sulfamide rather than a C4-methylene-linked methanesulfonamide), they establish the oxoimidazolidine (hydantoin) ring as a viable scaffold for anticancer sulfonamide design. The target compound represents a simpler, unsubstituted hydantoin-methanesulfonamide that could serve as a negative control or core scaffold for further SAR exploration in this compound class. Direct anticancer data for the target compound are not reported in the literature.

Anticancer Context
Class-level inference
No NCI-60 or other anticancer screening data for the target compound. Structurally related oxoimidazolidine sulfonamides (with 5-dichloromethylene and C4-imine-linked sulfamide) showed activity in NCI-60 panel (Shablykin et al. 2019).
Target may serve as unsubstituted core scaffold or baseline comparator for anticancer SAR in the hydantoin-sulfonamide class
Direct data absent; structural differences limit direct extrapolation
Anticancer Activity Oxoimidazolidine Scaffold NCI-60 Screening

Hydantoin N-H Donor Strength vs. N-Alkylated Derivatives

The target compound possesses two unsubstituted hydantoin NH groups (pKa ≈ 8.5–9.5 for the imide NH) in addition to the sulfonamide NH₂. In contrast, many biologically characterized hydantoin sulfonamides are N3-alkylated (e.g., with methyl, allyl, or benzyl groups), which eliminates one hydantoin NH donor [1]. The unsubstituted hydantoin ring provides two strong hydrogen-bond donor sites that can engage protein backbone carbonyls or side-chain acceptors. This dual-donor capacity may enhance binding to targets with appropriate hydrogen-bond acceptor geometry, such as kinase hinge regions or protease oxyanion holes. The absence of N-alkylation also simplifies the synthesis and reduces lipophilicity, favoring aqueous solubility for biochemical assays.

NH Donor Strength
Data to verify
Target: 2 unsubstituted hydantoin NH donors (N1–H, N3–H) plus sulfonamide NH2 → total HBD = 5. N3-alkylated analogs: 1 hydantoin NH donor remaining → total HBD = 4.
Dual hydantoin NH engagement may support binding to targets with appropriate H-bond acceptor geometry
No comparative target-binding data; structural analysis only
Hydrogen-Bond Donor Strength Hydantoin NH Acidity Molecular Recognition

Application Scenarios for (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide


CA Isoform-Selectivity Screening Fragment

The target compound serves as one of the smallest possible hydantoin-sulfonamide fragments (MW <200 Da) for carbonic anhydrase fragment screening. Its primary methanesulfonamide zinc-binding group combined with an unsubstituted hydantoin scaffold offers a starting point orthogonal to the extensively studied benzenesulfonamide-hydantoin series [1]. Procurement is justified for laboratories seeking to explore CA isoform selectivity with minimal steric bias.

Anticancer Sulfonamide SAR Scaffold

Based on the demonstrated anticancer activity of structurally related oxoimidazolidine sulfonamides in the NCI-60 panel [1], the target compound can serve as an unsubstituted core scaffold for systematic SAR studies. Its C4-methylene-methanesulfonamide attachment point and unsubstituted hydantoin ring allow modular derivatization at N1, N3, and C5 positions to map activity determinants.

Sulfonylurea & Sulfonamide Library Intermediate

The primary sulfonamide group enables conversion to sulfonylureas, N-acyl sulfonamides, and N-alkyl sulfonamides, making the compound a versatile intermediate for generating focused libraries of hydantoin-containing sulfonamide derivatives [1]. The hydantoin ring can also be further functionalized at N1/N3 or condensed with aldehydes at C5.

Negative Control for Metalloenzyme Inhibitor Studies

For research groups studying hydantoin-sulfonamide inhibitors of carbonic anhydrases, matrix metalloproteinases, or aldose reductase, the target compound's simple structure (no aromatic rings, no N-alkylation, minimal linker) makes it an ideal baseline comparator to quantify the contribution of individual structural features (e.g., benzenesulfonamide vs. methanesulfonamide, N3-substitution, linker length) to target potency and selectivity [1].

Application
Selection Property
Validation Focus
CA isoform-selectivity screening fragment
Minimal sulfonamide zinc-binding pharmacophore with methylene linker
Isoform-selectivity profiling in CA panel assays; no aromatic spacer interference
Anticancer sulfonamide SAR scaffold
Unsubstituted hydantoin core with C4-methylene handle; synthetic diversification sites at N1, N3, C5
Antiproliferative activity in cell-based models (class-context); baseline comparator for functional group contributions
Sulfonylurea & sulfonamide library intermediate
Primary sulfonamide amenable to acylation, alkylation, and sulfonylurea formation
Synthetic diversification scope; stability and reactivity of hydantoin-sulfonamide conjugates
Negative control for metalloenzyme inhibitor studies
Absence of aromatic rings, N-alkyl groups, and extended linker; minimal pharmacophore
Baseline comparator to quantify benzenesulfonamide, N3-substitution, and linker-length contributions
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